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Compound of Interest

Compound Name: RO5101576

Cat. No.: B1680695

Technical Guide: RO5101576

Disclaimer: The following information is compiled from publicly available sources, primarily from
chemical suppliers. RO5101576 is a research compound, and detailed experimental data,
protocols, and peer-reviewed studies are not available in the public domain.

Introduction

RO5101576 is identified as a potent antagonist of the Leukotriene B4 (LTB4) receptor. LTB4 is
a powerful lipid mediator involved in a variety of inflammatory responses. By blocking the LTB4
receptor, RO5101576 is presumed to inhibit downstream signaling pathways that contribute to
inflammation, making it a tool for research in inflammatory diseases.

Chemical and Physical Properties

The fundamental chemical and physical properties of RO5101576 are summarized below. This
data is based on theoretical analysis and information provided by chemical suppliers.
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Property Value Source

CAS Number 1123155-95-2 MedKoo Biosciences
Chemical Formula C36H380s8S MedKoo Biosciences[1]
Molecular Weight 630.75 g/mol MedKoo Biosciences|[1]
Exact Mass 630.2287 u MedKoo Biosciences|[1]

_ C: 68.55%; H: 6.07%; O: o
Elemental Analysis MedKoo Biosciences|[1]
20.29%; S: 5.08%

Synonyms RO 5101576, RO-5101576 MedKoo Biosciences|[1]

Physical State Solid (assumed) General Chemical Information

Short term (days to weeks) at
Storage 0 - 4°C. Long term (months to MedKoo Biosciences|1]
years) at -20°C.

Mechanism of Action and Signaling Pathway

RO5101576 functions as an antagonist to the high-affinity Leukotriene B4 receptor 1 (BLT1).
LTB4 is a lipid mediator that plays a crucial role in inflammation by recruiting and activating
leukocytes. The BLT1 receptor, a G protein-coupled receptor (GPCR), is the primary mediator
of LTB4's pro-inflammatory effects.

Upon binding of LTB4, the BLT1 receptor activates intracellular signaling cascades. These
pathways involve the activation of phospholipase C (PLC), leading to an increase in
intracellular calcium and the activation of mitogen-activated protein kinase (MAPK) pathways.
[1][2] This ultimately results in cellular responses such as chemotaxis, degranulation, and the
production of pro-inflammatory cytokines.[3][4]

As an antagonist, RO5101576 is designed to bind to the BLT1 receptor, thereby blocking LTB4
from binding and preventing the initiation of this inflammatory cascade.
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Figure 1. Simplified LTB4 signaling pathway via the BLT1 receptor and the inhibitory action of
RO5101576.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or biological evaluation of
R0O5101576 are not publicly available. As a research chemical, any such protocols would be

proprietary to the discovering entity.

For researchers investigating the effects of LTB4 receptor antagonists, a general workflow
would typically involve the following steps.
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In Vitro Assays
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6. Efficacy Assessment
(Measure inflammatory markers)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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